1-[6-(2,4,6-Trimethylphenoxy)hexyl]pyrrolidine

• IUPAC Name: 1-[6-(2,4,6-trimethylphenoxy)hexyl]pyrrolidine
• InChI: InChI=1S/C19H31NO/c1-16-14-17(2)19(18(3)15-16)21-13-9-5-4-6-10-20-11-7-8-12-20/h14-15H,4-13H2,1-3H3
• InChI Key: BWMJHPOJJSDTSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)OCCCCCCN2CCCC2)C
• Molecular Formula: C19H31NO
• Molecular Weight: 289.5 g/mol

Description

1-[6-(2,4,6-Trimethylphenoxy)hexyl]pyrrolidine is an organic compound with a complex structure that includes a pyrrolidine ring and a hexyl chain substituted with a 2,4,6-trimethylphenoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[6-(2,4,6-Trimethylphenoxy)hexyl]pyrrolidine typically involves the reaction of 2,4,6-trimethylphenol with a suitable hexyl halide to form the 2,4,6-trimethylphenoxyhexane intermediate. This intermediate is then reacted with pyrrolidine under appropriate conditions to yield the final product. The reaction conditions often include the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

1-[6-(2,4,6-Trimethylphenoxy)hexyl]pyrrolidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyrrolidine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Alkyl halides or sulfonates in the presence of a base like sodium hydride.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

1-[6-(2,4,6-Trimethylphenoxy)hexyl]pyrrolidine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[6-(2,4,6-Trimethylphenoxy)hexyl]pyrrolidine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-[6-(2,3,5-Trimethylphenoxy)hexyl]piperidine
• 1-[6-(2,3,6-Trimethylphenoxy)hexyl]piperidine

Uniqueness

1-[6-(2,4,6-Trimethylphenoxy)hexyl]pyrrolidine is unique due to its specific substitution pattern on the phenoxy group and the presence of the pyrrolidine ring. These structural features confer distinct chemical and biological properties, making it a valuable compound for various research applications.